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Compound of Interest

Compound Name: N-Acetyl-3-hydroxy-L-valine

Cat. No.: B15306886

N-Acetyl-3-hydroxy-L-valine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Acetyl-3-hydroxy-L-valine is a derivative of the non-proteinogenic amino acid 3-hydroxy-L-
valine. As a member of the N-acyl amino acid family, it holds potential interest in various fields
of biochemical and pharmaceutical research. N-acylation is a common modification of amino
acids that can alter their polarity, bioavailability, and biological activity. The presence of a
hydroxyl group on the valine side chain further adds to the molecule's functionality, potentially
influencing its interactions with biological targets. This technical guide provides a
comprehensive overview of the chemical structure, properties, and potential synthesis of N-
Acetyl-3-hydroxy-L-valine, based on available data for its constituent components.

Chemical Structure and Properties

N-Acetyl-3-hydroxy-L-valine, systematically named (2S)-2-acetamido-3-hydroxy-3-
methylbutanoic acid, is characterized by a valine core structure with two key modifications: an
acetyl group attached to the alpha-amino group and a hydroxyl group at the beta-position (C3)
of the side chain.

Physicochemical Properties
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While specific experimental data for N-Acetyl-3-hydroxy-L-valine is not readily available in the

public domain, its properties can be inferred from its constituent parts, 3-hydroxy-L-valine and

the N-acetyl functional group.

Property Inferred Value Reference/Basis
Molecular Formula C7H13NOa4 Deduced from the structure

] Calculated from the molecular
Molecular Weight 175.18 g/mol

formula

(2S)-2-acetamido-3-hydroxy-3-

Based on IUPAC nomenclature

IUPAC Name ] )
methylbutanoic acid rules
CC(C)(O)--INVALID-LINK-- _
SMILES Predicted based on structure
NC(=0)C
A unique identifier would be
InChl Key (Predicted) generated upon synthesis and

characterization.

Physical State

Likely a solid at room

temperature.

Based on similar N-acetylated

amino acids.[1]

Solubility

Expected to be soluble in
water and polar organic

solvents.

The presence of polar
functional groups (carboxyl,
hydroxyl, amide) suggests this.

Spectroscopic Data

Specific NMR and mass spectrometry data for N-Acetyl-3-hydroxy-L-valine are not currently

available in published literature. However, expected spectral characteristics can be predicted

based on the analysis of related compounds like N-Acetyl-L-valine.[1][2]

e 1H NMR: Expected signals would include a singlet for the acetyl methyl protons, doublets for

the isopropyl methyl protons, a multiplet for the alpha-proton, and a singlet or broad signal

for the hydroxyl proton. The chemical shifts would be influenced by the presence of the

adjacent hydroxyl group.
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e 13C NMR: Carbon signals for the carboxyl group, the amide carbonyl, the alpha-carbon, the
beta-carbon bearing the hydroxyl group, the isopropyl methyl carbons, and the acetyl methyl
carbon are anticipated. The chemical shift of the beta-carbon would be significantly affected
by the hydroxyl substituent.

o Mass Spectrometry: The molecular ion peak [M+H]* would be expected at m/z 176.0866.
Fragmentation patterns would likely involve the loss of water, the acetyl group, and cleavage
of the amino acid backbone.

Experimental Protocols
Proposed Synthesis of N-Acetyl-3-hydroxy-L-valine

A plausible synthetic route to N-Acetyl-3-hydroxy-L-valine involves the N-acetylation of 3-
hydroxy-L-valine. This can be achieved using standard procedures for the acetylation of amino
acids.

Reaction:
3-hydroxy-L-valine + Acetic Anhydride — N-Acetyl-3-hydroxy-L-valine

Detailed Methodology:

Dissolution: 3-hydroxy-L-valine is dissolved in a suitable solvent, such as glacial acetic acid
or an aqueous basic solution (e.g., sodium bicarbonate).

o Acetylation: Acetic anhydride is added dropwise to the solution, typically at a controlled
temperature (e.g., 0-5 °C) to manage the exothermic reaction. The reaction mixture is then
stirred at room temperature for a specified period.

o Workup: After the reaction is complete, the solvent is removed under reduced pressure. The
residue is then purified.

« Purification: Purification can be achieved by recrystallization from a suitable solvent system
(e.g., water/ethanol) or by column chromatography on silica gel.

Note: The specific reaction conditions, such as solvent, temperature, and reaction time, would
need to be optimized to achieve a high yield and purity of the final product.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15306886?utm_src=pdf-body
https://www.benchchem.com/product/b15306886?utm_src=pdf-body
https://www.benchchem.com/product/b15306886?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15306886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Biological Context and Potential Significance

While the specific biological role of N-Acetyl-3-hydroxy-L-valine has not been elucidated, the
functions of related N-acyl amino acids and hydroxylated amino acids provide a basis for
postulating its potential significance.

N-acyl amino acids are a diverse class of signaling molecules involved in various physiological
processes.[3][4] They are known to interact with G-protein coupled receptors and ion channels,
and their levels are regulated by specific enzymes.[5] The N-acetylation of amino acids can
also play a role in their metabolic fate and transport.

Hydroxylation of amino acids is a critical post-translational modification that can significantly
impact protein structure and function. Hydroxylated amino acids are also found as free
metabolites and can have distinct biological activities.[6] For instance, the hydroxylation of
valine could influence its metabolic pathways or its ability to interact with specific enzymes or
receptors.

Given these contexts, N-Acetyl-3-hydroxy-L-valine could potentially be involved in:

o Cell Signaling: Acting as a signaling molecule, potentially modulating the activity of receptors
or enzymes.[7]

e Metabolic Regulation: Influencing metabolic pathways related to branched-chain amino
acids.

» Drug Development: Serving as a chiral building block in the synthesis of more complex
pharmaceutical compounds.

Visualizations
Chemical Structure of N-Acetyl-3-hydroxy-L-valine
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Caption: Chemical structure of N-Acetyl-3-hydroxy-L-valine.

Proposed Synthesis Workflow
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Caption: Proposed workflow for the synthesis of N-Acetyl-3-hydroxy-L-valine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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